![molecular formula C14H16ClNO3 B284371 cyclohexyl N-(4-chlorobenzoyl)carbamate](/img/structure/B284371.png)
cyclohexyl N-(4-chlorobenzoyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohexyl N-(4-chlorobenzoyl)carbamate, also known as CX-4945, is a selective inhibitor of protein kinase CK2. It is a small molecule that has been shown to have potential therapeutic applications in cancer treatment. The purpose of
Mechanism of Action
Cyclohexyl N-(4-chlorobenzoyl)carbamate selectively inhibits protein kinase CK2, which plays a critical role in cell proliferation and survival. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy. By inhibiting CK2, this compound disrupts the signaling pathways that promote cancer cell growth and survival. This leads to the inhibition of cancer cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the phosphorylation of a number of proteins, including Akt, NF-κB, and p53. It has also been shown to induce the expression of the tumor suppressor protein p21. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of cyclohexyl N-(4-chlorobenzoyl)carbamate is its selectivity for CK2. This makes it a valuable tool for studying the role of CK2 in cancer biology. However, this compound has some limitations as well. It has been shown to have off-target effects on other kinases, which can complicate the interpretation of experimental results. In addition, this compound has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
For research on cyclohexyl N-(4-chlorobenzoyl)carbamate include the development of more potent and selective CK2 inhibitors, investigation of this compound in combination with other cancer therapies, and the development of this compound as a therapeutic agent for cancer treatment.
Synthesis Methods
The synthesis of cyclohexyl N-(4-chlorobenzoyl)carbamate involves the reaction of cyclohexyl isocyanate with 4-chlorobenzoyl chloride in the presence of a base. The resulting product is purified through column chromatography to obtain the final compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
Cyclohexyl N-(4-chlorobenzoyl)carbamate has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been studied in various types of cancer, including breast cancer, prostate cancer, and leukemia. It has also been investigated for its potential to enhance the effectiveness of chemotherapy and radiation therapy.
Properties
Molecular Formula |
C14H16ClNO3 |
---|---|
Molecular Weight |
281.73 g/mol |
IUPAC Name |
cyclohexyl N-(4-chlorobenzoyl)carbamate |
InChI |
InChI=1S/C14H16ClNO3/c15-11-8-6-10(7-9-11)13(17)16-14(18)19-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,16,17,18) |
InChI Key |
IVFJPTPCEMTGPA-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)OC(=O)NC(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
C1CCC(CC1)OC(=O)NC(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.